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Compound of Interest

Compound Name: D-Mannoheptulose-13C7

Cat. No.: B13853695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of D-Mannoheptulose-¹³C₇, a crucial

isotopically labeled monosaccharide for metabolic research and drug development. D-

Mannoheptulose, a seven-carbon ketose sugar naturally found in avocados, is a known

inhibitor of hexokinase, the primary enzyme in the glycolysis pathway.[1] The incorporation of

carbon-13 (¹³C) stable isotopes into the D-Mannoheptulose structure allows for its use as a

tracer in metabolic flux analysis, enabling researchers to precisely track its uptake, metabolism,

and impact on various biochemical pathways.[1] This document outlines its commercial

availability, a proposed synthetic pathway, and detailed experimental protocols for its

application in research.

Commercial Suppliers and Availability of D-
Mannoheptulose-¹³C₇
The availability of D-Mannoheptulose-¹³C₇ is critical for researchers investigating metabolic

pathways. Several commercial suppliers offer this isotopically labeled compound. The following

table summarizes the currently identified suppliers and their product offerings.
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Supplier Product Name
Catalogue
Number

Available
Quantities

Stock
Status/Lead
Time

Pharmaffiliates

D-

Mannoheptulose-

13C7

PA STI 057690 Not specified Not specified

LGC Standards

D-

Mannoheptulose-

13C7

TRC-M165102
1 mg, 10 mg, 25

mg
In stock

Omicron

Biochemicals,

Inc.

D-[UL-

¹³C₇]mannohepto

se

Not specified Not specified Not specified

MedchemExpres

s

D-

Mannoheptulose-

13C

HY-113901S Not specified Not specified

Note: "D-Mannoheptulose-13C" from MedchemExpress may not be the fully labeled ¹³C₇

variant. Researchers should verify the isotopic purity and the number of labeled carbons with

the supplier.

Proposed Synthetic Pathway for D-Mannoheptulose-
¹³C₇
While a direct published synthesis for D-Mannoheptulose-¹³C₇ is not readily available, a

feasible synthetic strategy can be adapted from established methods for the synthesis of

unlabeled D-Mannoheptulose.[1] The key step involves the introduction of the ¹³C label, which

can be achieved through a Wittig reaction using a ¹³C-labeled phosphonium ylide.[1]

A proposed synthetic workflow is illustrated below:
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Proposed Synthetic Workflow for D-Mannoheptulose-¹³C₇
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Proposed synthetic workflow for D-Mannoheptulose-¹³C₇.
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Experimental Protocols
The primary application of D-Mannoheptulose-¹³C₇ is as a tracer in metabolic studies. Its

inhibition of hexokinase provides a powerful tool to investigate the consequences of glycolysis

inhibition.

In Vitro Cell Viability Assay (MTT Assay)
This protocol is used to assess the cytotoxic effects of D-Mannoheptulose on cell lines.

Cell Seeding: Seed cells (e.g., MCF-7 breast cancer cells, normal human mammary

epithelial cells) in 96-well plates at a density of 1 x 10⁴ cells/ml and incubate overnight.[2][3]

Treatment: Treat the cells with varying concentrations of D-Mannoheptulose (e.g., 62.5, 125,

250 µg/ml) for a specified period (e.g., 72 hours).[2]

MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow the formation

of formazan crystals.[2]

Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader. The absorbance is proportional to the number of viable cells.

In Vivo Metabolic Tracing in Animal Models
This protocol outlines a general workflow for conducting metabolic tracing studies using D-

Mannoheptulose-¹³C₇ in animal models.[4]

Animal Preparation: Acclimate animals (e.g., mice, rats) to the experimental conditions.

Fasting prior to the experiment is often required to achieve a metabolic baseline.[4]

Tracer Formulation and Administration:

Dissolve D-Mannoheptulose-¹³C₇ in a sterile, biocompatible vehicle such as saline or

phosphate-buffered saline (PBS).[4]
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Administer the tracer via the desired route (e.g., intravenous infusion, oral gavage, or

intraperitoneal injection).[4] The dosage should be determined based on literature values

for unlabeled D-Mannoheptulose and the specific research question.[4]

Sample Collection:

Blood: Collect small blood samples at multiple time points post-administration to analyze

the kinetics of the tracer in circulation.[4]

Tissues: At the end of the experiment, euthanize the animal and rapidly dissect and flash-

freeze tissues of interest (e.g., tumor, liver, brain) to halt metabolic activity.[4]

Metabolite Extraction and Analysis:

Extract metabolites from plasma and tissues using a cold solvent (e.g., 80% methanol).[4]

Analyze the extracts using mass spectrometry (LC-MS or GC-MS) or nuclear magnetic

resonance (NMR) spectroscopy to identify and quantify ¹³C-labeled metabolites.[4]

Signaling Pathway of D-Mannoheptulose Action
The primary mechanism of action for D-Mannoheptulose is the competitive inhibition of

hexokinase, the enzyme that phosphorylates glucose to glucose-6-phosphate, the first

committed step of glycolysis.[5][6][7][8] This inhibition has significant downstream effects on

cellular metabolism and energy production.
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Mechanism of Action of D-Mannoheptulose
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D-Mannoheptulose inhibits hexokinase, blocking glucose phosphorylation.
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Experimental Workflow for In Vivo Metabolic Tracing
The following diagram illustrates a typical workflow for an in vivo metabolic tracing experiment

using D-Mannoheptulose-¹³C₇.

In Vivo D-Mannoheptulose-¹³C₇ Tracing Workflow
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Workflow for an in vivo D-Mannoheptulose-¹³C₇ tracing experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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